Cas no 933758-38-4 (2-(Cyclopentylmethoxy)acetic acid)

• Product Name: 2-(Cyclopentylmethoxy)acetic acid
• CAS No: 933758-38-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD17171052
• CID: 823560
• PubChem ID: 53414265
• Update Time: 2025-10-28

2-(Cyclopentylmethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylmethoxy)acetic acid
• Cyclopentylmethoxy-acetic acid
• DTXSID30696819
• (CYCLOPENTYLMETHOXY)ACETIC ACID
• FT-0721122
• EN300-249252
• 933758-38-4
• AKOS014316169
• Z1255418412
• 2-(CYCLOPENTYLMETHOXY)ACETICACID
• G40921
• DB-013928

• MDL： MFCD17171052
• Inchi： 1S/C8H14O3/c9-8(10)6-11-5-7-3-1-2-4-7/h7H,1-6H2,(H,9,10)
• InChI Key： LIRSBWNZCJMZND-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CCCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(Cyclopentylmethoxy)acetic acid

2-(Cyclopentylmethoxy)acetic Acid (CAS 933758-38-4): Properties, Applications, and Market Insights

2-(Cyclopentylmethoxy)acetic acid (CAS 933758-38-4) is a specialized organic compound with growing interest in pharmaceutical and chemical research. This carboxylic acid derivative, featuring a cyclopentylmethoxy substituent, exhibits unique physicochemical properties that make it valuable for drug development and fine chemical synthesis. With the increasing demand for novel molecular scaffolds in medicinal chemistry, compounds like 2-(Cyclopentylmethoxy)acetic acid are gaining attention for their potential in creating bioactive molecules.

The molecular structure of 2-(Cyclopentylmethoxy)acetic acid combines a carboxylic acid functional group with a cyclopentyl ether moiety, offering both hydrophilic and lipophilic characteristics. This balanced polarity profile makes it particularly useful in drug design, where researchers frequently search for "cyclopentyl-containing building blocks" or "ether-linked carboxylic acids" to improve drug solubility and bioavailability. Recent studies highlight its application in developing metabolically stable drug candidates, addressing one of the pharmaceutical industry's key challenges.

In synthetic chemistry, 2-(Cyclopentylmethoxy)acetic acid serves as a versatile intermediate for constructing more complex molecules. Its cyclopentyl ring provides conformational rigidity while the acetic acid group offers a convenient handle for further derivatization. Many organic chemists are actively investigating "ether-acid hybrid molecules" like this compound for creating novel materials with tailored properties. The compound's stability under various reaction conditions makes it particularly valuable for multi-step syntheses.

The pharmaceutical applications of 2-(Cyclopentylmethoxy)acetic acid (CAS 933758-38-4) are particularly noteworthy. Recent patent literature reveals its use in developing enzyme inhibitors and receptor modulators, addressing frequent search queries about "small molecule therapeutics" and "targeted drug design." The cyclopentyl moiety often appears in molecules designed to interact with biological targets, while the acetic acid group can participate in salt formation or hydrogen bonding—critical features for drug-receptor interactions.

Market analysis shows growing demand for 2-(Cyclopentylmethoxy)acetic acid among contract research organizations and academic laboratories. Suppliers report increased inquiries about "high-purity cyclopentyl derivatives" and "custom synthetic intermediates," reflecting the compound's expanding applications. The global market for such specialized intermediates is projected to grow significantly, driven by pharmaceutical R&D investments and the search for "new chemical entities" with improved therapeutic profiles.

From a synthetic perspective, 2-(Cyclopentylmethoxy)acetic acid offers several advantages that answer common technical queries. Its preparation typically involves the etherification of cyclopentylmethanol followed by carboxylation—processes that many researchers search for when looking for "synthetic routes to functionalized cyclopentanes." The compound's relatively straightforward synthesis from commercially available starting materials makes it accessible for various research applications.

Quality control aspects of 2-(Cyclopentylmethoxy)acetic acid are frequently discussed in technical forums. Analytical methods like HPLC purity testing and spectroscopic characterization (NMR, MS) are essential for ensuring compound quality—topics that generate numerous search queries from quality assurance professionals. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics, important physical properties for material identification.

Environmental and handling considerations for 2-(Cyclopentylmethoxy)acetic acid follow standard laboratory protocols for carboxylic acids. While not classified as hazardous under most regulatory frameworks, proper storage conditions (typically 2-8°C in sealed containers) are recommended to maintain stability—information often sought by laboratory managers and safety officers. The compound's environmental fate and biodegradation profile are subjects of ongoing investigation as part of broader "green chemistry" initiatives.

Future research directions for 2-(Cyclopentylmethoxy)acetic acid (CAS 933758-38-4) include exploring its potential in bioconjugation chemistry and material science applications. These emerging applications respond to growing interest in "multifunctional linker molecules" and "hybrid organic materials" across scientific communities. The compound's structural features make it a candidate for developing new polymers with specific mechanical or thermal properties.

In conclusion, 2-(Cyclopentylmethoxy)acetic acid represents an important building block in modern chemical research with diverse applications in pharmaceuticals and specialty chemicals. Its unique combination of a cyclopentyl ether group and carboxylic acid functionality addresses multiple current research needs, from drug discovery to advanced material development. As scientific interest in structure-activity relationships and molecular design continues to grow, this compound is likely to maintain its relevance in chemical innovation.